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Compound of Interest

Compound Name: 4-(4-Methoxyphenyl)morpholine

Cat. No.: B1583628 Get Quote

For laboratory professionals dedicated to advancing research and development, the integrity of

our work extends beyond the benchtop; it encompasses a rigorous commitment to safety and

environmental stewardship. The proper management and disposal of chemical reagents are

paramount to this commitment. This guide provides a detailed, step-by-step protocol for the

safe disposal of 4-(4-Methoxyphenyl)morpholine, ensuring the protection of personnel and

compliance with environmental regulations. The procedures outlined here are grounded in

established safety principles and regulatory standards, reflecting a synthesis of technical

knowledge and practical laboratory experience.

Chemical Profile and Hazard Identification
4-(4-Methoxyphenyl)morpholine, with CAS number 27347-14-4, is a substituted morpholine

derivative.[1] While specific GHS classification data for this compound is not universally

available, its structure—combining a morpholine ring and a methoxyphenyl group—suggests a

hazard profile that should be handled with care. The parent compound, morpholine, is

classified as a flammable liquid and can cause severe skin burns and eye damage.[2][3][4]

Therefore, it is prudent to treat 4-(4-Methoxyphenyl)morpholine as a potentially hazardous

substance.

Key Characteristics:

Appearance: Solid[1]

Molecular Formula: C₁₁H₁₅NO₂[1][5]
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Molecular Weight: 193.24 g/mol [1][5]

Boiling Point: 140 °C at 2 Torr[1]

Melting Point: 79°C[1]

Given the nature of its chemical relatives, this compound must be managed as a hazardous

waste, with disposal procedures focused on preventing its release into the environment and

ensuring personnel safety.[6]

Personal Protective Equipment (PPE)
Before handling 4-(4-Methoxyphenyl)morpholine for any purpose, including disposal, the

appropriate personal protective equipment must be worn. The following table summarizes the

required PPE to minimize exposure risk.
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Equipment Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect for tears

or holes before use.

Prevents direct skin contact.

Contaminated gloves should

be disposed of as hazardous

waste.[7]

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Protects eyes from splashes or

dust particles.[8]

Skin/Body Protection

A flame-resistant lab coat worn

over long pants and closed-toe

shoes.

Protects skin from accidental

contact and provides a barrier.

Contaminated clothing must be

removed immediately and

decontaminated before reuse.

[4][6]

Respiratory Protection

Not typically required if

handled within a certified

chemical fume hood. Use a

NIOSH-approved respirator if

not.

A chemical fume hood

provides the primary

engineering control to prevent

inhalation of vapors or dusts.

[9]

Disposal Decision Workflow
The proper disposal route for 4-(4-Methoxyphenyl)morpholine depends on its form (unused

product, spill debris, or empty container). The following diagram illustrates the decision-making

process for compliant waste management.
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Disposal Workflow for 4-(4-Methoxyphenyl)morpholine

Start: Identify Waste Type

Disposal Pathways

Procedures

Final Disposition

Waste 4-(4-Methoxyphenyl)morpholine

Unused/Expired Product

Is it pure chemical?

Spill Debris

Is it from a spill?

Empty Container

Is the container empty?

Collect as Solid Hazardous Waste Collect Contaminated AbsorbentTriple Rinse Container

Seal in Labeled Hazardous
Waste Container

Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container
in Regular Trash/Glass Bin
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Caption: Decision tree for selecting the correct disposal procedure.

Step-by-Step Disposal Procedures
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Adherence to a systematic disposal protocol is crucial. All chemical waste must be managed in

accordance with federal, state, and local regulations.[6]

Unused or expired 4-(4-Methoxyphenyl)morpholine must be treated as hazardous chemical

waste.

Preparation: Ensure all necessary PPE is worn. Work within a certified chemical fume hood.

Containerization: Carefully transfer the solid chemical into a designated hazardous waste

container that is compatible with organic solids. The container should be clearly labeled.

Labeling: Affix a hazardous waste label to the container immediately. The label must include:

The words "Hazardous Waste."

The full chemical name: "4-(4-Methoxyphenyl)morpholine".

The accumulation start date.

An indication of the hazards (e.g., "Flammable Solid," "Irritant" - based on prudent

practice).

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA).[9] Ensure it is segregated from incompatible materials, particularly strong oxidizing

agents.

Pickup: Arrange for waste pickup through your institution's Environmental Health & Safety

(EHS) department.

In the event of a spill, immediate and correct action is required to prevent exposure and

environmental contamination.

Safety First: Alert personnel in the immediate area and evacuate if necessary. Eliminate all

sources of ignition.[2]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as vermiculite, dry sand, or earth.[2][4] Do not use combustible materials like paper

towels.
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Collection: Use non-sparking tools to carefully sweep or scoop the absorbed material into a

designated hazardous waste container.[2][6]

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water),

collecting all cleaning materials and rinsate as hazardous waste.

Containerization and Labeling: Seal and label the waste container as described in Procedure

1, ensuring the label clearly indicates "Spill Debris of 4-(4-Methoxyphenyl)morpholine."

Disposal: Store in the SAA and arrange for EHS pickup.

An "empty" container that held a hazardous chemical must be properly decontaminated before

it can be disposed of as non-hazardous waste.

Initial Rinsing (Triple Rinse Method):

Select a solvent that can dissolve the chemical residue (e.g., methanol or acetone).

Rinse the container three times with the chosen solvent.[9]

Crucially, the first rinseate must be collected and disposed of as hazardous waste.[9]

Subsequent rinses may also need to be collected depending on institutional policy.

Rinsate Collection: Pour the rinsate from each rinse into a designated hazardous waste

container for organic liquid waste.

Container Preparation for Disposal: Once triple-rinsed, deface or remove the original

chemical label to prevent confusion.

Final Disposal: The decontaminated container can now be disposed of in the appropriate

regular waste stream (e.g., laboratory glass or plastic recycling).

Waste Segregation and Incompatibilities
Proper segregation of chemical waste is fundamental to laboratory safety. Incompatible wastes

must never be mixed, as this can lead to violent reactions, fires, or the generation of toxic

gases.
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Primary Waste Stream: 4-(4-Methoxyphenyl)morpholine waste should be collected in a

container designated for non-halogenated organic solids.

Incompatibilities: Keep this compound and its waste away from strong oxidizing agents (e.g.,

nitrates, perchlorates, peroxides).[10]

Aqueous Waste: Do not mix organic waste with aqueous waste streams.[11]

Drain Disposal:Never dispose of 4-(4-Methoxyphenyl)morpholine, or its rinsate, down the

sanitary sewer.[3][5] This is a critical environmental protection measure.

By adhering to these detailed procedures, researchers and laboratory professionals can ensure

the safe and compliant disposal of 4-(4-Methoxyphenyl)morpholine, upholding the highest

standards of scientific integrity and workplace safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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